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Compound of Interest

Compound Name: 2-Chloropropionic acid

Cat. No.: B165310 Get Quote

Essential Safety and Handling Guide for 2-
Chloropropionic Acid
For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety and operational protocols for handling 2-Chloropropionic
acid, a corrosive and toxic chemical intermediate. Adherence to these procedures is vital for

ensuring personnel safety and regulatory compliance.

Hazard Summary
2-Chloropropionic acid is classified as a hazardous chemical that poses significant health

risks upon exposure. It is corrosive and can cause severe skin burns and eye damage.[1][2][3]

[4] The substance is harmful if swallowed or in contact with skin, and may be fatal if absorbed

through the skin.[2][3][5] Inhalation can lead to chemical burns in the respiratory tract.[2]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 2-
Chloropropionic acid. It is mandatory that all personnel be trained on the proper use and

limitations of their PPE.[6]
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Protection Type Specific Recommendations Regulatory Standards

Eye and Face Protection

Wear tightly fitting safety

goggles. For splash hazards,

use a combination of splash-

resistant goggles and a face

shield (minimum 8-inch).

OSHA 29 CFR 1910.133, EN

166

Hand Protection

Wear acid-resistant gloves.

Always inspect gloves for

integrity before use.

Consult manufacturer's data

for specific glove material

recommendations.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat,

apron, or full-body suit

depending on the scale of

work.

Ensure all protective clothing is

clean and available daily.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation. If

exposure limits may be

exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Follow OSHA 29 CFR

1910.134 and EN

149/EN14387 standards.

Operational Protocol: Step-by-Step Handling
Procedure
This protocol outlines the essential steps for safely handling 2-Chloropropionic acid from

preparation to disposal.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are in close proximity to the workstation

and are readily accessible.
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Work in a well-ventilated area, preferably within a chemical fume hood or with local exhaust

ventilation.

Confirm that all necessary PPE is available, in good condition, and properly fitted.

Have spill control materials (e.g., dry lime, sand, or soda ash) readily available.[6]

2. Handling the Chemical:

Avoid direct contact with the chemical. Do not get it in your eyes, on your skin, or on your

clothing.[2]

Do not breathe in mist, vapors, or spray.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[6]

3. First Aid and Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][2][4] Seek immediate medical attention.

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing all contaminated clothing and shoes.[2][4] Seek immediate medical

attention.

Ingestion: If swallowed, do NOT induce vomiting.[4] Rinse the mouth with water.[1][4] Seek

immediate medical attention.

Inhalation: Move the person to fresh air.[1][4] If breathing is difficult or has stopped, provide

artificial respiration.[2][4] Seek immediate medical attention.

4. Spill and Leak Response:

Evacuate all non-essential personnel from the spill area.[6]

Wear full protective equipment, including respiratory protection.
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Contain the spill using inert absorbent materials such as sand, silica gel, or soda ash.[1][5]

Collect the absorbed material into a suitable, closed, and labeled container for disposal.[6]

Ventilate and wash the spill area after the cleanup is complete.[6]

5. Disposal Plan:

All waste containing 2-Chloropropionic acid must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in approved, sealed containers.

Arrange for disposal through a licensed waste disposal company.[3][4]

Do not dispose of the chemical into drains or the environment.

Workflow for Handling 2-Chloropropionic Acid
The following diagram illustrates the logical flow of operations for safely handling 2-
Chloropropionic acid.
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Caption: Workflow for safe handling of 2-Chloropropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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